N-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]-N-methyl-1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]-N-methyl-1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-amine is a useful research compound. Its molecular formula is C17H21N7S and its molecular weight is 355.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Applications
Heterocyclic compounds, such as triazolo[4,3-b]pyridazin derivatives and thiazol-4-yl derivatives, are significant in medicinal chemistry due to their biological activities. Research in this area focuses on synthesizing novel heterocyclic systems that might serve as potential therapeutic agents. For instance, the synthesis of [1,3,4]thiadiazolo[3,2-a]-1,2,3-triazolo[4,5-d]pyrimidin-9(3H)-one derivatives has been explored for their antiallergy activities, demonstrating the potential of such compounds in medical research (Yokohama et al., 1992; Suzuki et al., 1992). These studies highlight the versatility of heterocyclic compounds in designing new drugs with potential antiallergic effects.
Antimicrobial and Antitumor Properties
Another significant area of research involves the evaluation of heterocyclic compounds for their antimicrobial and antitumor activities. Compounds containing the triazolo[4,3-b]pyridazin structure are synthesized and tested against various cancer cell lines and microbial strains to identify new therapeutic agents (El-Mariah et al., 2006; Bhuiyan et al., 2006). These studies contribute to the discovery of novel compounds with potential applications in treating various diseases.
Mechanism of Action
Target of Action
Compounds containing thiazole and triazolo[4,3-b]pyridazine rings have been found to exhibit a wide range of biological activities . They can act as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
The mode of action of these compounds can vary greatly depending on their specific structure and the biological target they interact with. Generally, they can interact with various enzymes and receptors, inhibiting or activating them, leading to changes in cellular processes .
Biochemical Pathways
The affected pathways can also vary widely. For example, some thiazole derivatives have been found to inhibit the synthesis of certain proteins, affecting the signaling pathways that regulate cell growth and proliferation .
Result of Action
The molecular and cellular effects of these compounds can include changes in cell growth and proliferation, inflammation, pain perception, and microbial growth, among others .
Properties
IUPAC Name |
N-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]-N-methyl-1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N7S/c1-11-19-20-15-5-6-16(21-24(11)15)23-8-14(9-23)22(2)7-13-10-25-17(18-13)12-3-4-12/h5-6,10,12,14H,3-4,7-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIIUYRHEWNLCGE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C2N1N=C(C=C2)N3CC(C3)N(C)CC4=CSC(=N4)C5CC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.